![molecular formula C15H22O2Si B2874495 Tert-butyl-(4-ethynyl-2-methoxyphenoxy)-dimethylsilane CAS No. 173531-47-0](/img/structure/B2874495.png)
Tert-butyl-(4-ethynyl-2-methoxyphenoxy)-dimethylsilane
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Description
Tert-butyl-(4-ethynyl-2-methoxyphenoxy)-dimethylsilane is a useful research compound. Its molecular formula is C15H22O2Si and its molecular weight is 262.424. The purity is usually 95%.
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Scientific Research Applications
Hydroxyl Group Protection
Tert-butyl-(4-ethynyl-2-methoxyphenoxy)-dimethylsilane and its derivatives are pivotal in the protection of hydroxyl groups during chemical synthesis. This chemical agent is crucial for protecting hydroxyl groups by combining stability under various conditions with susceptibility to easy removal by specific agents. Its ethers exhibit remarkable stability in both water and alcohol bases under normal conditions, and they are also stable to hydrogenolysis and mild chemical reductions. This stability makes them especially useful in a wide array of hydroxyl-protecting applications, including the synthesis of prostaglandins (PGs) (Corey & Venkateswarlu, 1972).
Ring-opening Polymerization
The compound and its related catalysts have been studied for their roles in the ring-opening polymerization of cyclic ethers and esters. These studies have explored the mechanisms by which ring-opening polymerization of propylene oxide may occur, shedding light on the potential of these catalysts in polymer synthesis (Antelmann et al., 2001).
Photophysical Properties
Research into this compound derivatives has also extended to the investigation of their photophysical properties. These studies have highlighted the potential applications of such compounds in organic optoelectronic devices, like organic light-emitting diodes (OLEDs), by studying the fluorescent structure-property relationships of alkynyl-functionalized pyrene derivatives (Hu et al., 2013).
Metal Complex Catalysis
The compound's derivatives have been applied in the synthesis of metal complex catalysts, demonstrating significant potential in reactions involving carbon dioxide. These complexes react rapidly and quantitatively with CO2, forming zinc formate complexes, which could have implications for CO2 capture and utilization technologies (Brown et al., 2014).
Properties
IUPAC Name |
tert-butyl-(4-ethynyl-2-methoxyphenoxy)-dimethylsilane |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22O2Si/c1-8-12-9-10-13(14(11-12)16-5)17-18(6,7)15(2,3)4/h1,9-11H,2-7H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKMGHUDKIRMVKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OC1=C(C=C(C=C1)C#C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22O2Si |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.42 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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